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Compound of Interest

Compound Name: 4-Benzoylphenyl methacrylate

Cat. No.: B1600103

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 4-Benzoylphenyl methacrylate
(BPMA) in photopolymerization protocols. BPMA is a versatile monomer that also functions as
a Type Il photoinitiator, making it a valuable component in the fabrication of advanced polymer
networks for a range of applications, including drug delivery and tissue engineering.

Overview of 4-Benzoylphenyl Methacrylate (BPMA)

4-Benzoylphenyl methacrylate is a solid monomer with a molecular weight of 266.29 g/mol .
Its chemical structure incorporates a methacrylate group, which allows it to participate in
polymerization reactions, and a benzophenone moiety, which enables it to initiate
polymerization upon exposure to ultraviolet (UV) light. This dual functionality allows BPMA to
be covalently integrated into the polymer network it helps to create, which can enhance the
stability and reduce the potential for leaching of the photoinitiator.[1]

Key Properties of 4-Benzoylphenyl Methacrylate:
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Property Value Reference
CAS Number 56467-43-7 [1]
Molecular Formula C17H1403 [1]
Molecular Weight 266.29 g/mol [1]
Appearance White to light yellow

powder/crystal
Melting Point 69.0to 73.0 °C
Purity >98.0% (GC)

Photopolymerization Mechanism

BPMA functions as a Type Il photoinitiator. Upon absorption of UV light, the benzophenone
group undergoes a transition to an excited triplet state. In this state, it can abstract a hydrogen
atom from a suitable donor molecule (such as a tertiary amine or the polymer backbone itself)
to generate free radicals. These radicals then initiate the polymerization of the methacrylate

monomers in the formulation.
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Figure 1: Simplified mechanism of photopolymerization initiated by 4-Benzoylphenyl
methacrylate.
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Applications in Hydrogel Formulation for
Biomedical Applications

BPMA is particularly useful in the fabrication of hydrogels for tissue engineering and drug
delivery. Its ability to be incorporated into the polymer network enhances the stability of the
hydrogel in physiological conditions.

Experimental Protocol: Fabrication of a BPMA-
Containing Hydrogel

This protocol is adapted from methodologies for similar polymerizable photoinitiators and
provides a starting point for developing BPMA-based hydrogels.

Materials:

4-Benzoylphenyl methacrylate (BPMA)

Monomer (e.g., N,N-dimethylacrylamide, acrylamide)

Crosslinker (e.g., N,N'-methylenebisacrylamide)

Solvent (e.g., deionized water, phosphate-buffered saline)

UV light source (e.g., 365 nm)
Procedure:
o Preparation of the Pre-polymer Solution:

o Dissolve the chosen monomer and crosslinker in the selected solvent to the desired
concentrations.

o Add BPMA to the solution. The concentration of BPMA can be varied to control the
crosslinking density.

o Stir the solution until all components are fully dissolved.

e Photopolymerization:
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o Pour the pre-polymer solution into a mold of the desired shape and size.

o Expose the solution to UV light. The exposure time and light intensity will need to be
optimized based on the specific formulation and desired properties of the hydrogel.

o The polymerization process will result in the formation of a solid hydrogel.

 Purification and Swelling:

o Remove the hydrogel from the mold and wash it extensively with the solvent to remove
any unreacted monomers or components.

o Allow the hydrogel to swell to equilibrium in the desired buffer or media before use.

Example Formulation for a Polyacrylamide Hydrogel:

Component Concentration
Acrylamide 10-20% (w/v)
4-Benzoylphenyl methacrylate (BPMA) 0.1-1.0% (w/v)
N,N'-methylenebisacrylamide 0.05-0.5% (w/v)
Solvent Deionized Water

Curing Conditions

UV Wavelength 365 nm
UV Intensity 5-20 mW/cmz
Exposure Time 5-15 minutes

Quantitative Data

While specific data for the photopolymerization kinetics of BPMA are not readily available in the
literature, data from the thermal copolymerization of BPMA with other methacrylates can
provide insights into its reactivity.
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Reactivity Ratios for Thermal Copolymerization of 4-Benzoylphenyl Methacrylate (M1) with
Glycidyl Methacrylate (M2):

Parameter Value
r. (BPMA) 0.85+0.04
r2 (GMA) 0.95+0.03
rirz 0.8075

This data suggests that in thermal polymerization, BPMA and GMA have a similar tendency to
react with a growing polymer chain, leading to a random copolymer.

Experimental Workflow and Signaling Pathway

Visualization
General Experimental Workflow for Hydrogel Fabrication
and Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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